Cas no 2137678-43-2 (tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137678-43-2
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6190385
• PubChem ID: 165488539
• Update Time: 2025-08-05

tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786726
• tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate
• 2137678-43-2

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)10-9(14-16-15-10)6-8(13)7-4-5-7/h7-8H,4-6,13H2,1-3H3,(H,14,15,16)
• InChI Key： VSNWSTBEEQCFKC-UHFFFAOYSA-N
• SMILES： O(C(C1C(CC(C2CC2)N)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.9Ų

Additional information on tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate, identified by the CAS number 2137678-43-2, is a highly specialized chemical entity with significant potential in various fields of modern chemistry. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their versatile applications in drug discovery, material science, and agrochemicals. The structure of this compound is characterized by a triazole ring system substituted with a tert-butyl group and a 2-amino-2-cyclopropylethyl moiety, making it a unique molecule with distinct chemical properties.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of the tert-butyl group in this compound contributes to its lipophilicity, which is a critical factor in drug design for improving bioavailability. Additionally, the 2-amino-2-cyclopropylethyl substituent introduces steric hindrance and potential hydrogen bonding capabilities, further enhancing its versatility. These structural features make tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate an attractive candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches such as the Huisgen cycloaddition reaction. The use of click chemistry has revolutionized the synthesis of triazole derivatives due to its high efficiency and selectivity. Researchers have optimized reaction conditions to achieve high yields and purity levels for this compound, ensuring its suitability for downstream applications. The carboxylic acid ester functionality present in this molecule also allows for further functionalization through various coupling reactions, enabling the creation of more complex structures.

The application of tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate extends beyond medicinal chemistry into areas such as polymer science and catalysis. In polymer science, triazole-containing polymers have been explored for their unique mechanical properties and resistance to environmental factors. The incorporation of this compound into polymer matrices could lead to materials with enhanced performance characteristics. Furthermore, in catalysis, triazoles have been used as ligands or catalysts themselves in various organic transformations, making this compound a valuable tool in asymmetric synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring system exhibits significant electron-withdrawing effects due to the presence of nitrogen atoms. This electronic behavior influences the reactivity of the molecule in both organic and biochemical environments. Understanding these properties is crucial for designing experiments that exploit the full potential of this compound.

In conclusion, tert-butyl 5-(2-amino-2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxylate stands out as a multifaceted chemical entity with promising applications across diverse fields. Its unique structure and versatile functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern chemistry.